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Compound of Interest

Compound Name: CGS 21680 Hydrochloride

Cat. No.: B1663377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of a stock solution of

CGS 21680 in dimethyl sulfoxide (DMSO). CGS 21680 is a potent and selective agonist for the

adenosine A2A receptor, widely utilized in neuroscience, immunology, and cardiovascular

research to investigate the receptor's role in various physiological and pathological processes.

Accurate and consistent preparation of stock solutions is critical for reproducible experimental

outcomes. This document outlines the necessary materials, equipment, and a step-by-step

procedure for dissolving CGS 21680 in DMSO, along with data on its solubility, stability, and

proper storage conditions.

Introduction to CGS 21680
CGS 21680 is a high-affinity adenosine A2A receptor agonist with a Ki value of approximately

27 nM. It is a valuable pharmacological tool for studying the therapeutic potential of A2A

receptor activation, which has been implicated in anti-inflammatory responses, neuroprotection,

and vasodilation.[1] Given its utility, ensuring the integrity of the compound through proper

handling and solution preparation is paramount for obtaining reliable experimental results.
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A summary of the key physical and chemical properties of CGS 21680 hydrochloride is

presented in the table below.

Property Value Source

Synonyms

2-p-(2-

Carboxyethyl)phenethylamino-

5′-N-

ethylcarboxamidoadenosine

hydrochloride

CAS Number 124431-80-7 [2][3]

Molecular Formula C23H29N7O6.HCl

Molecular Weight 535.99 g/mol

Appearance White to off-white solid [2]

Solubility of CGS 21680 in DMSO
DMSO is the recommended solvent for preparing stock solutions of CGS 21680. It is crucial to

use anhydrous (hygroscopic) DMSO, as the presence of moisture can significantly impact the

solubility of the compound.[2][4]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO ≥ 20 mg/mL 37.31 mM [2]

DMSO 53.6 mg/mL 100 mM

DMSO 100 mg/mL 186.57 mM [4]

DMSO 107 mg/mL 199.63 mM [4]

H2O
< 0.1 mg/mL

(insoluble)
- [2]
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Note: The variability in reported solubility may be due to differences in the specific salt form

(e.g., hydrochloride, hydrate), purity, and the specific batch of the compound, as well as the

water content of the DMSO used.

Experimental Protocol: Preparation of a 10 mM CGS
21680 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CGS 21680 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility data provided

above.

Materials
CGS 21680 hydrochloride (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Optional: Sonicator

Equipment
Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Fume hood

Step-by-Step Procedure
Preparation: Don all necessary PPE and perform all manipulations within a fume hood.

Ensure all glassware and equipment are clean and dry.
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Weighing CGS 21680: Tare a sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of CGS 21680 powder. For example, to prepare 1 mL of

a 10 mM solution, weigh out 5.36 mg of CGS 21680 (based on a molecular weight of 535.99

g/mol ).

Adding DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube containing the CGS 21680 powder. To prepare a 10 mM stock solution from 5.36 mg

of CGS 21680, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. A clear solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming

(e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution.[2] Visually

inspect the solution to ensure no particulates remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

100 µL) in sterile microcentrifuge tubes.[2][5]

Storage: Store the aliquots in a light-protected container at -20°C or -80°C.

Storage and Stability
Proper storage is critical to maintain the activity of the CGS 21680 stock solution.

Storage Temperature Stability Source

-20°C
Up to 1 year (sealed from

moisture)
[2]

-80°C
Up to 2 years (sealed from

moisture)
[2]

Room Temperature
Not recommended for long-

term storage

4°C (Solid Form) Stable, sealed from moisture [2]
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Note: The stability of compounds in DMSO can vary.[5] It is best practice to use freshly

prepared solutions for critical experiments. Avoid multiple freeze-thaw cycles.

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Stock Solution Preparation
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Preparation Phase

Dissolution Phase

Storage Phase

Start: Gather Materials
(CGS 21680, DMSO, Tubes)

Wear Personal Protective
Equipment (PPE)

Weigh CGS 21680 Powder
Accurately

Add Anhydrous DMSO
to Powder

Transfer to fume hood

Vortex Thoroughly
(1-2 minutes)

Visually Inspect for
Complete Dissolution

Optional: Gentle Warming
or Sonication

Particulates
Remain

Aliquot into Single-Use
Volumes

Clear Solution

Store at -20°C or -80°C,
Protected from Light

End: Stock Solution Ready for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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